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Compound of Interest

Compound Name: 4-(4-tert-Butylphenyl)aniline

Cat. No.: B1286759

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 4-(4-tert-Butylphenyl)aniline. The following procedures
are designed to ensure safe operational handling and disposal in a laboratory setting.

Hazard Summary

4-(4-tert-Butylphenyl)aniline is classified with several hazards that necessitate careful
handling. It is known to cause skin and eye irritation, and may lead to respiratory irritation.[1][2]
[3] Some safety data sheets indicate more severe risks, including the potential for severe skin
burns, eye damage, and harm if swallowed, inhaled, or in contact with skin.[4][5]

Hazard Statement Description Classification

H315 Causes skin irritation Skin Irritation, Category 2
H319 Causes serious eye irritation Eye Irritation, Category 2
H335 May cause respiratory irritation Specific target organ toxicity —

single exposure, Category 3

Harmful if swallowed, in Acute Toxicity, Category 4
H302 + H312 + H332

contact with skin or if inhaled (Oral, Dermal, Inhalation)

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is mandatory to prevent exposure. The required equipment

is detailed below. Always inspect gloves and other equipment before use.[1]

Protection Type

Specification

Recommended Use

Eye & Face Protection

Chemical safety goggles or a

face shield.

Required for all handling

procedures.

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).

Must be worn at all times when

handling the substance.

Body Protection

Lab coat, protective sleeves,
and closed-toe shoes. For
larger quantities or spill
response, wear fire/flame
resistant and impervious
clothing.[1]

Standard for any laboratory

work involving this chemical.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or
dust/aerosols may be
generated, a respirator with an
organic vapor filter (Type A or
ABEK) is necessary.[4][6]

Required when working
outside of a certified chemical
fume hood or during spill

cleanup.

Operational Plan: Step-by-Step Handling Procedure

Following a systematic workflow is crucial for minimizing risk. This procedure outlines the steps

from preparation to waste disposal.

» Engineering Controls: All handling of 4-(4-tert-Butylphenyl)aniline should occur within a

certified chemical fume hood to ensure adequate ventilation.[1][4]

o Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and

unobstructed.[4]

e PPE Donning: Put on all required PPE as specified in the table above before entering the

handling area.
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e Avoid Contact: Take extreme care to avoid direct contact with skin and eyes.[1][3] Do not
breathe dust, fumes, or vapors.[1][3][4]

» Dispensing: If the chemical is a solid, avoid generating dust.[1][3] If it is a liquid, do not
breathe mists or sprays.[4] Use non-sparking tools to prevent ignition.[1]

e Hygiene: Do not eat, drink, or smoke in the work area.[3][4]
e Cleaning: Clean the work area thoroughly after handling.

o PPE Doffing: Remove PPE carefully to avoid contaminating skin. Contaminated clothing
should be removed and laundered separately before reuse.[2][3]

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
completing work.[1][2][4]

Caption: Workflow for Safe Handling of 4-(4-tert-Butylphenyl)aniline.

Storage and Disposal Plan

Proper storage and disposal are critical to laboratory and environmental safety.

Conditions: Store containers in a dry, cool, and well-ventilated place.[1][4] Keep the container
tightly closed when not in use.[1][2]

e Incompatibilities: Keep away from strong oxidizing agents, strong acids, acid chlorides, and
chloroformates.[4]

o Area: Designate a "Corrosives area" for storage if applicable based on the specific product's
SDS.[4]

o Waste Collection: Collect waste material in suitable, closed, and clearly labeled containers
for disposal.[1]

¢ Method: Disposal must be conducted by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[1]
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e Environmental Protection: Do not allow the chemical to enter drains, sewer systems, or
waterways.[1] Discharge into the environment must be avoided.[1]

o Container Disposal: Empty containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, puncture the packaging to render it unusable before
disposing of it in a sanitary landfill according to local regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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